![molecular formula C12H11FN2O7 B141720 (6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate CAS No. 135304-12-0](/img/structure/B141720.png)
(6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate, also known as NBF, is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent.
Mechanism of Action
(6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate exerts its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. This compound also inhibits the activity of certain signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
Research has shown that this compound has a number of biochemical and physiological effects. For example, this compound has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been found to improve blood flow and reduce oxidative stress, which can have a positive effect on cardiovascular health.
Advantages and Limitations for Lab Experiments
One advantage of using (6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound has been found to have low toxicity and high selectivity, which makes it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which may limit its availability for research purposes.
Future Directions
There are several future directions for research on (6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate. One area of interest is the development of this compound-based drugs for the treatment of cancer, inflammation, and cardiovascular diseases. Additionally, further research is needed to elucidate the mechanism of action of this compound and to identify potential side effects. Finally, research is needed to optimize the synthesis method of this compound to make it more accessible for research purposes.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in the field of scientific research due to its potential as a therapeutic agent for various diseases. The synthesis method of this compound involves a multi-step process, and research has shown that this compound exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways. This compound has a number of biochemical and physiological effects, and its potential as a therapeutic agent makes it a promising candidate for drug development. However, further research is needed to elucidate the mechanism of action of this compound and to optimize its synthesis method.
Synthesis Methods
The synthesis of (6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate involves a multi-step process that includes the reaction of 5-fluoropyridine-3-carboxylic acid with 1,2-epoxyhexane, followed by nitration with nitric acid and sulfuric acid to form 6-nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-ol. The final step involves esterification of the intermediate compound with 5-fluoropyridine-3-carboxylic acid to form this compound.
Scientific Research Applications
(6-Nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate has been studied for its potential as a therapeutic agent for various diseases, including cancer, inflammation, and cardiovascular diseases. Research has shown that this compound exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways. Additionally, this compound has been found to have a positive effect on cardiovascular health by improving blood flow and reducing oxidative stress.
properties
CAS RN |
135304-12-0 |
---|---|
Molecular Formula |
C12H11FN2O7 |
Molecular Weight |
314.22 g/mol |
IUPAC Name |
(6-nitrooxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl) 5-fluoropyridine-3-carboxylate |
InChI |
InChI=1S/C12H11FN2O7/c13-7-1-6(2-14-3-7)12(16)21-8-4-19-11-9(22-15(17)18)5-20-10(8)11/h1-3,8-11H,4-5H2 |
InChI Key |
UBZJTFBHSHSATM-UHFFFAOYSA-N |
SMILES |
C1C(C2C(O1)C(CO2)O[N+](=O)[O-])OC(=O)C3=CC(=CN=C3)F |
Canonical SMILES |
C1C(C2C(O1)C(CO2)O[N+](=O)[O-])OC(=O)C3=CC(=CN=C3)F |
synonyms |
Furo(3,2-b)furan, D-glucitol deriv. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.